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For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the formulation and intraperitoneal (IP)
administration of GSK-843, a potent and selective inhibitor of Receptor-Interacting Protein
Kinase 3 (RIPK3). The provided information is intended for preclinical research settings.

Introduction

GSK-843 is a small molecule inhibitor that targets the kinase activity of RIPK3, a key regulator
of necroptosis, a form of programmed necrotic cell death.[1][2][3] By inhibiting RIPK3, GSK-
843 can block the necroptotic signaling pathway, making it a valuable tool for studying the role
of necroptosis in various pathological conditions, including inflammatory diseases.[3][4] GSK-
843 binds to the RIP3 kinase domain with a high affinity, exhibiting an IC50 of 8.6 nM, and
inhibits its kinase activity with an IC50 of 6.5 nM.[1][2] While effective at inhibiting necroptosis,
it is important to note that at higher concentrations (typically >3 uM), GSK-843 has been
observed to induce apoptosis.[5][6] This pro-apoptotic effect is independent of its kinase
inhibition and is thought to be mediated by a conformational change in RIP3 that promotes the
assembly of a pro-apoptotic complex.[5][7][8]
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Data Presentation

Physicochemical :

Property Value Reference

Molecular Formula C19H15NsS2 [2][9]

Molecular Weight 377.49 g/mol [2][10]

Appearance White to beige powder [10]

CAS Number 1601496-05-2 [2][10]
Solubility

Solvent Solubility Reference

DMSO > 40 mg/mL [2]

DMSO 50 mg/mL (requires sonication)  [1]

DMSO 2 mg/mL (clear solution) [10]

Chloroform Slightly Soluble [9]

Methanol Slightly Soluble [9]

Parameter Value Reference

RIP3 Binding ICso 8.6 NM [1][2]

RIP3 Kinase Inhibition ICso 6.5 nM [11[2]

Necroptosis Inhibition ECso <0-121t0:3 M (in human and [2][10]

mouse cells)

Experimental Protocols
Preparation of GSK-843 Formulation for Intraperitoneal

Injection
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Two common formulations are provided below. The choice of formulation may depend on the
required dose, vehicle tolerance of the animal model, and experimental design.

Formulation 1: Co-Solvent System

This formulation utilizes a mixture of DMSO, PEG300, and Tween-80 to solubilize GSK-843 for
administration in a saline vehicle.

Materials:

GSK-843 powder

o Dimethyl sulfoxide (DMSO), cell culture grade
e Polyethylene glycol 300 (PEG300)

o Tween-80 (Polysorbate 80)

o Sterile Saline (0.9% NaCl)

 Sterile microcentrifuge tubes

o Pipettes and sterile tips

» Vortex mixer

e Sonicator (optional, but recommended)
Protocol:

e Prepare Stock Solution:

o Weigh the required amount of GSK-843 powder in a sterile microcentrifuge tube.

o Add DMSO to dissolve the GSK-843. For example, to prepare a 20.8 mg/mL stock
solution, dissolve 20.8 mg of GSK-843 in 1 mL of DMSO.[1]

o Vortex thoroughly and sonicate if necessary to ensure complete dissolution.
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e Prepare Working Solution (Example for a final concentration of 2.08 mg/mL):

o

In a new sterile tube, add 400 pL of PEG300.

Add 100 pL of the 20.8 mg/mL GSK-843 DMSO stock solution to the PEG300 and mix
thoroughly by vortexing.[1]

[¢]

[¢]

Add 50 pL of Tween-80 and vortex again until the solution is clear.[1]

o

Add 450 pL of sterile saline to bring the total volume to 1 mL.[1]

Vortex the final solution until it is a clear and homogenous solution.

[e]

Formulation 2: SBE-[3-CD Suspension

This formulation uses a Captisol® (Sulfobutylether-pB-cyclodextrin) solution to create a
suspension of GSK-843 suitable for IP injection.

Materials:

GSK-843 powder

e Dimethyl sulfoxide (DMSO), cell culture grade
o SBE-(-CD (Sulfobutylether-pB-cyclodextrin)

o Sterile Saline (0.9% NaCl)

 Sterile microcentrifuge tubes

o Pipettes and sterile tips

» Vortex mixer

Protocol:

e Prepare 20% SBE-B-CD in Saline:

o Dissolve 2 g of SBE--CD powder in 10 mL of sterile saline.[1]
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o Mix until the powder is completely dissolved and the solution is clear. This solution can be
stored at 4°C for up to one week.[1]

o Prepare Stock Solution:
o Prepare a 48 mg/mL stock solution of GSK-843 in DMSO.[1]
o Prepare Working Suspension (Example for a final concentration of 4.8 mg/mL):
o In a sterile tube, add 900 pL of the 20% SBE-B-CD in saline solution.
o Add 100 pL of the 48 mg/mL GSK-843 DMSO stock solution to the SBE-3-CD solution.[1]

o Vortex thoroughly to create a uniform suspension.[1]

Intraperitoneal Injection Procedure (Mouse Model)

Materials:

Prepared GSK-843 formulation

Sterile syringes (1 mL)

Sterile needles (25-27 gauge)[11]

Animal restrainer

70% Ethanol

Gauze pads
Protocol:
e Animal Handling and Restraint:

o Properly restrain the mouse to expose the abdomen. Manual restraint by scruffing the
neck and securing the tail is common.
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o Tilt the animal's head downwards at a slight angle to move the abdominal organs away
from the injection site.[12]

e Injection Site Preparation:

o The recommended injection site is the lower right quadrant of the abdomen to avoid the
cecum and urinary bladder.[11][12]

o Wipe the injection site with a gauze pad moistened with 70% ethanol.
e Administration:

o Draw the desired volume of the GSK-843 formulation into the syringe. Ensure there are no
air bubbles.

o Insert the needle at a 30-40° angle into the peritoneal cavity.[11]

o Gently aspirate to ensure no fluid (e.g., blood, urine) is drawn into the syringe. If fluid is
present, withdraw the needle and reinject at a different site with a new sterile needle and
syringe.[11][12]

o Slowly and steadily inject the solution. The maximum recommended injection volume for a
mouse is typically < 10 mL/kg.[11]

o Withdraw the needle and return the animal to its cage.
e Post-Injection Monitoring:

o Observe the animal for any signs of distress, discomfort, or adverse reactions following
the injection.

Visualizations
Signaling Pathway of RIPK3-Mediated Necroptosis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15608183/docs#application-notes-and-protocols-for-
intraperitoneal-injection-of-gsk-843]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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